Cas no 1432680-15-3 (4-methoxy-N-methyl-5,6,7,8-tetrahydroquinolin-8-amine)

• Product Name: 4-methoxy-N-methyl-5,6,7,8-tetrahydroquinolin-8-amine
• CAS No: 1432680-15-3
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 5170166
• PubChem ID: 71758457
• Update Time: 2025-08-02

4-methoxy-N-methyl-5,6,7,8-tetrahydroquinolin-8-amine Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinamine, 5,6,7,8-tetrahydro-4-methoxy-N-methyl-
• 4-Methoxy-N-methyl-5,6,7,8-tetrahydroquinolin-8-amine
• 4-methoxy-N-methyl-5,6,7,8-tetrahydroquinolin-8-amine

• Inchi： 1S/C11H16N2O/c1-12-9-5-3-4-8-10(14-2)6-7-13-11(8)9/h6-7,9,12H,3-5H2,1-2H3
• InChI Key： VZVOMKZWBYHONL-UHFFFAOYSA-N
• SMILES： N1C2=C(CCCC2NC)C(OC)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 4-methoxy-N-methyl-5,6,7,8-tetrahydroquinolin-8-amine

Comprehensive Analysis of 4-methoxy-N-methyl-5,6,7,8-tetrahydroquinolin-8-amine (CAS No. 1432680-15-3)

The compound 4-methoxy-N-methyl-5,6,7,8-tetrahydroquinolin-8-amine (CAS No. 1432680-15-3) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This tetrahydroquinoline derivative is characterized by its methoxy and methylamine functional groups, which contribute to its potential biological activity. Researchers are increasingly interested in this compound due to its relevance in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and neurodegenerative diseases.

One of the most frequently searched questions regarding 4-methoxy-N-methyl-5,6,7,8-tetrahydroquinolin-8-amine is its potential role in cognitive enhancement and neuroprotection. Recent studies have explored its interaction with various neurotransmitter systems, including dopamine and serotonin receptors, making it a subject of interest for conditions like Alzheimer's disease and Parkinson's disease. The compound's CAS No. 1432680-15-3 is often referenced in academic papers and patent filings, highlighting its importance in pharmaceutical research.

From a synthetic chemistry perspective, 4-methoxy-N-methyl-5,6,7,8-tetrahydroquinolin-8-amine is synthesized through a series of catalytic hydrogenation and amination steps. Its molecular structure allows for further derivatization, making it a versatile intermediate in the synthesis of more complex molecules. The presence of the methoxy group at the 4-position and the methylamine moiety at the 8-position are critical for its pharmacokinetic properties, including blood-brain barrier permeability.

In the context of drug discovery, this compound is often compared to other tetrahydroquinoline derivatives due to its structural similarities and biological activity. Researchers are particularly interested in its potential as a selective receptor modulator, which could lead to fewer side effects compared to existing treatments. The CAS No. 1432680-15-3 is frequently cited in discussions about structure-activity relationships (SAR), as scientists aim to optimize its efficacy and safety profile.

Another hot topic surrounding 4-methoxy-N-methyl-5,6,7,8-tetrahydroquinolin-8-amine is its potential application in personalized medicine. With advancements in genomic research and biomarker identification, this compound could be tailored to individual patient needs, particularly in the treatment of neurological disorders. Its mechanism of action is also a subject of ongoing research, with some studies suggesting it may influence neurogenesis and synaptic plasticity.

From a commercial standpoint, the demand for 4-methoxy-N-methyl-5,6,7,8-tetrahydroquinolin-8-amine is driven by its potential in high-value pharmaceuticals. Companies specializing in custom synthesis and contract research often list this compound in their portfolios, catering to the needs of biotech startups and large pharmaceutical firms. Its CAS No. 1432680-15-3 is a key identifier in procurement databases, ensuring accurate sourcing and quality control.

In summary, 4-methoxy-N-methyl-5,6,7,8-tetrahydroquinolin-8-amine (CAS No. 1432680-15-3) represents a promising candidate in the realm of medicinal chemistry. Its unique structural features and biological potential make it a focal point for researchers exploring new treatments for CNS disorders and other conditions. As the scientific community continues to unravel its pharmacological properties, this compound is likely to remain a topic of interest in both academic and industrial settings.